![molecular formula C8H9Cl2N3 B1418820 2,4-dichloro-6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepine CAS No. 635698-50-9](/img/structure/B1418820.png)
2,4-dichloro-6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepine
Overview
Description
“2,4-dichloro-6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepine” is a chemical compound with the molecular formula C8H9Cl2N3 . It has an average mass of 218.083 Da and a monoisotopic mass of 217.017349 Da .
Molecular Structure Analysis
The molecular structure of “2,4-dichloro-6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepine” consists of 8 carbon atoms, 9 hydrogen atoms, 2 chlorine atoms, and 3 nitrogen atoms .
Physical And Chemical Properties Analysis
The physical and chemical properties of “2,4-dichloro-6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepine” include a density of 1.359g/cm3, a boiling point of 372.6°C at 760 mmHg, a flashing point of 179.2°C, and a vapor pressure of 9.49E-06mmHg at 25°C . Its refractive index is 1.566 .
Scientific Research Applications
Antiviral Agent Synthesis
The compound is a key structural fragment in the synthesis of antiviral agents. The Dimroth rearrangement, a process involving the isomerization of heterocycles, is utilized to create condensed pyrimidines, which are crucial in the development of antiviral medications .
Structural Analogs of Antiviral Compounds
Through the Dimroth rearrangement, 2,4-dichloro-6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepine can be transformed into various structural analogs. These analogs have potential applications in the research and development of new antiviral drugs .
Catalysis Research
The compound can act as a substrate in catalysis research, particularly in studies involving acid or base catalysis. The effects of different catalysts on the rearrangement process can be explored, providing insights into reaction mechanisms .
Pharmaceutical Testing
As a reference standard, this compound is used in pharmaceutical testing to ensure the accuracy of analytical methods and the quality of drug formulations .
Heterocyclic Chemistry Studies
In the field of heterocyclic chemistry, the compound serves as a model to study the behavior of nitrogen-containing heterocycles under various conditions, such as heat or light exposure .
Biological Activity Profiling
The compound’s derivatives are investigated for a wide range of biological activities, including antimicrobial, anti-inflammatory, and analgesic properties. This research contributes to the discovery of new therapeutic agents .
properties
IUPAC Name |
2,4-dichloro-6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9Cl2N3/c9-7-5-1-3-11-4-2-6(5)12-8(10)13-7/h11H,1-4H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RBVKAUNFZLPMEO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC2=C1C(=NC(=N2)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9Cl2N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50672135 |
Source
|
| Record name | 2,4-Dichloro-6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50672135 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,4-dichloro-6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepine | |
CAS RN |
635698-50-9 |
Source
|
| Record name | 2,4-Dichloro-6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50672135 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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